Cas no 1344144-95-1 (1-(6-methoxypyridin-2-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(6-methoxypyridin-2-yl)cyclobutane-1-carbonitrile
• CAS No: 1344144-95-1
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5948097
• PubChem ID: 67453617
• Update Time: 2025-10-24

1-(6-methoxypyridin-2-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxypyridin-2-yl)cyclobutane-1-carbonitrile
• WYBCGBVYIUQGQT-UHFFFAOYSA-N
• 1344144-95-1
• EN300-1849839
• SCHEMBL2564403
• 1-(6-Methoxypyridin-2-yl)cyclobutanecarbonitrile

• Inchi： 1S/C11H12N2O/c1-14-10-5-2-4-9(13-10)11(8-12)6-3-7-11/h2,4-5H,3,6-7H2,1H3
• InChI Key： WYBCGBVYIUQGQT-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C2(C#N)CCC2)=N1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.9Ų

Additional information on 1-(6-methoxypyridin-2-yl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(6-Methoxypyridin-2-yl)cyclobutane-1-carbonitrile (CAS No. 1344144-95-1)

1-(6-Methoxypyridin-2-yl)cyclobutane-1-carbonitrile (CAS No. 1344144-95-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-functionalized cyclobutane derivative is characterized by its unique structural features, including a methoxypyridine moiety and a cyclobutane ring, which contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its utility as a building block for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

The compound's carbonitrile group enhances its reactivity, making it a versatile intermediate in organic synthesis. Its 6-methoxypyridin-2-yl substituent further expands its applicability, as pyridine derivatives are known for their role in modulating pharmacokinetic properties. Recent studies highlight its potential in addressing challenges related to drug solubility and metabolic stability, which are critical factors in modern drug design. These attributes align with current industry trends focusing on fragment-based drug discovery and small-molecule therapeutics.

From an analytical perspective, 1-(6-Methoxypyridin-2-yl)cyclobutane-1-carbonitrile exhibits distinct spectroscopic properties that facilitate its identification and purity assessment. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) are commonly employed to characterize this compound. Its stability under various pH conditions and thermal profiles has also been investigated, revealing insights into its storage and handling requirements. Such data are invaluable for laboratories engaged in high-throughput screening or medicinal chemistry projects.

Beyond pharmaceuticals, this compound has shown promise in agrochemical innovation. Its structural motifs are being evaluated for pesticidal and herbicidal activities, addressing the growing demand for environmentally friendly crop protection solutions. The methoxy and nitrile functionalities may contribute to selective interactions with biological targets in pests, offering advantages over traditional agrochemicals. This aligns with global initiatives promoting sustainable agriculture and reduced ecological impact.

In the context of material science, researchers are investigating the compound's potential as a precursor for functionalized polymers or liquid crystals. Its rigid cyclobutane core and aromatic pyridine unit could impart desirable thermal and optical properties to advanced materials. Such applications resonate with the increasing interest in smart materials for electronics and nanotechnology. Furthermore, its compatibility with click chemistry reactions opens avenues for creating modular molecular architectures.

The synthesis of 1-(6-Methoxypyridin-2-yl)cyclobutane-1-carbonitrile typically involves multi-step organic transformations, including cyclobutanation and cross-coupling reactions. Recent advancements in catalytic methods have improved its production efficiency, reducing byproducts and energy consumption. These developments cater to the pharmaceutical industry's emphasis on green chemistry principles and cost-effective manufacturing processes.

As the scientific community continues to explore this compound's potential, its role in addressing global health challenges and technological advancements becomes increasingly evident. Whether as a pharmacophore in precision medicine or a component in next-generation materials, 1-(6-Methoxypyridin-2-yl)cyclobutane-1-carbonitrile exemplifies the intersection of chemistry and innovation. Its ongoing study underscores the importance of specialty chemicals in driving progress across multiple scientific disciplines.